Cas no 457653-86-0 (6,11-Dimethyl-2,6,10-dodecatrien-1-ol)

• Product Name: 6,11-Dimethyl-2,6,10-dodecatrien-1-ol
• CAS No: 457653-86-0
• MF: C₁₄H₂₄O
• MW: 208.339764595032
• CID: 5667650
• PubChem ID: 549641
• Update Time: 2024-03-01

6,11-Dimethyl-2,6,10-dodecatrien-1-ol Chemical and Physical Properties

Names and Identifiers

• 6,11-Dimethyl-2,6,10-dodecatrien-1-ol
• DTXSID101016116
• 457653-86-0
• 2,6,10-Dodecatrien-1-ol, 6,11-dimethyl-

• Inchi： 1S/C14H24O/c1-13(2)9-6-7-11-14(3)10-5-4-8-12-15/h4,8-9,11,15H,5-7,10,12H2,1-3H3
• InChI Key： BVLIMWXCOVQDNN-UHFFFAOYSA-N
• SMILES： OCC=CCCC(C)=CCC/C=C(\C)/C

Computed Properties

• Exact Mass: 208.182715385g/mol
• Monoisotopic Mass: 208.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.876±0.06 g/cm3(Predicted)
• Boiling Point: 302.0±11.0 °C(Predicted)
• pka: 14.67±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols